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Compound of Interest

Compound Name: 4-Aminobenzene-1,2,3-triol

Cat. No.: B13595375

Get Quote

CAS Registry Number: 27841-28-7 Chemical Name: 4-Amino-1,2,3-benzenetriol Synonyms: 4-

Aminopyrogallol; 2,3,4-Trihydroxyaniline; 1-Amino-2,3,4-trihydroxybenzene Molecular Formula:

C₆H₇NO₃ Molecular Weight: 141.12 g/mol [1]

Chemical Identity & Structural Significance
4-Aminopyrogallol is a highly electron-rich aromatic amine characterized by a pyrogallol core

(1,2,3-trihydroxybenzene) substituted with an amino group at the 4-position. This structural

motif imparts exceptional redox activity, making the compound a potent reducing agent and a

versatile precursor in the synthesis of bioactive heterocycles and coordination complexes.

Critical Isomer Note: Database discrepancies occasionally link CAS 27841-28-7 to 5-amino-

1,2,3-benzenetriol. However, in the context of "4-Aminopyrogallol," the structure is defined as

the vicinal triol with an adjacent amine (2,3,4-substitution pattern). Researchers must verify the

substitution pattern via NMR if the specific isomer is critical for regioselective synthesis.
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Property Value/Description Relevance

Physical State Solid (Crystalline powder)
Prone to dusting; requires

respiratory protection.

Color
Off-white to beige (fresh); Dark

brown/black (oxidized)

Visual Quality Indicator:

Darkening indicates significant

auto-oxidation.

Solubility
Soluble in Water, Ethanol,

DMSO

Protic solvents accelerate

oxidation; degassed solvents

are mandatory.

pKa (Predicted)
~9.5 (Phenolic OH), ~4.5

(Anilinium)

Exists as a zwitterion in neutral

pH; highly susceptible to

oxidation at pH > 7.

Stability Air & Light Sensitive

Rapidly oxidizes to quinone

imines and polymerized

pigments (melanins) upon

exposure to atmospheric

oxygen.

Hazard Profiling & Toxicology Mechanisms
Unlike standard SDSs which list H-codes, this section explains the mechanism of toxicity to

inform risk assessment.

Core Hazard Classifications (GHS)
Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).

Skin/Eye Irritation: Category 2 (Causes serious irritation).

Skin Sensitization: Category 1 (May cause allergic skin reaction).

Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).
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Mechanistic Toxicology
Redox Cycling & Oxidative Stress: The trihydroxy-amine motif undergoes rapid auto-

oxidation to form reactive ortho-quinone imines and semiquinone radicals. These

electrophilic species can deplete cellular glutathione (GSH) and covalently bind to proteins,

leading to cytotoxicity and sensitization.

Methemoglobinemia Potential: Like many aniline derivatives, 4-aminopyrogallol can oxidize

hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺), impairing oxygen transport. This is a critical risk

during synthesis scale-up or accidental ingestion.

Genotoxicity: The planar structure and ability to intercalate DNA, combined with the

generation of reactive oxygen species (ROS) during auto-oxidation, underpin the suspicion

of mutagenicity (Muta. 2).

Operational Protocol: Inert Atmosphere Handling
Trustworthiness Rule: Due to its extreme oxygen sensitivity, standard benchtop handling will

result in degradation within minutes. The following protocol ensures sample integrity.
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Figure 1: Decision logic for handling 4-Aminopyrogallol to prevent oxidative degradation.

Step-by-Step Protocol
Pre-Handling Preparation:
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Solvents: All solvents (water, buffers, DMSO) must be degassed (sparged with Argon for

20 mins or freeze-pump-thaw cycled) prior to contact.

Environment: Ideally, handle inside a glovebox (< 10 ppm O₂). If a glovebox is unavailable,

use Schlenk line techniques with a positive pressure of Argon.

Weighing:

Weigh rapidly. If the powder turns dark brown/black on the balance pan, it has surface-

oxidized.

Tip: Use a reducing agent (e.g., Sodium Ascorbate or DTT) in the receiving buffer to

scavenge initial oxidation products if the experiment permits.

Storage:

Store at -20°C under an inert atmosphere (Argon).

Seal containers with Parafilm or electrical tape to prevent oxygen diffusion.

Emergency Response & First Aid
Authoritative Grounding: Based on standard aminophenol toxicity profiles.
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Scenario Immediate Action Rationale

Skin Contact
Wash with soap and water for

15 mins. Do not use ethanol.

Ethanol may enhance

transdermal absorption of the

amine.

Eye Contact

Rinse with water for 15 mins;

lift eyelids. Consult

ophthalmologist.

Corrosive oxidation byproducts

can cause corneal damage.

Inhalation
Move to fresh air. Monitor for

cyanosis (blue lips/nails).

Cyanosis indicates

methemoglobinemia; requires

immediate medical oxygen.

Spill Cleanup
Wet wipe with 10% sodium

bisulfite (reducing agent).

Bisulfite reduces the oxidized

quinones back to less toxic

phenols for cleanup.

Applications in Drug Development
4-Aminopyrogallol serves as a specialized scaffold in medicinal chemistry:

Heterocycle Synthesis: Precursor for phenoxazines and benzoxazoles via condensation with

ortho-quinones or carboxylic acids. These cores are found in actinomycin antibiotics and

fluorescent probes.

Electrochemical Sensors: Used as a redox mediator due to its reversible proton-coupled

electron transfer (PCET) properties.

Antioxidant Research: Investigated for its radical scavenging ability, though its pro-oxidant

potential (via redox cycling) often limits therapeutic utility.

Synthesis Pathway Visualization
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Figure 2: Synthesis and degradation pathway. Note the critical demethylation step often used to

access the free phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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